N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2,3,5,6-tetramethylbenzenesulfonamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2,3,5,6-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C20H23NO3S2/c1-12-9-13(2)15(4)20(14(12)3)26(23,24)21-10-18(22)17-11-25-19-8-6-5-7-16(17)19/h5-9,11,18,21-22H,10H2,1-4H3
• InChI Key: PWGJGWHBSJSTRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCC(C2=CSC3=CC=CC=C32)O)C)C
• Molecular Formula: C20H23NO3S2
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034593-96-7

Description

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2,3,5,6-tetramethylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H23NO3S2 and its molecular weight is 389.53. The purity is usually 95%.
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Scientific Research Applications

1. Photodynamic Therapy and Photosensitization

N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2,3,5,6-tetramethylbenzenesulfonamide derivatives have been researched for their potential in photodynamic therapy (PDT). A specific derivative, zinc(II) phthalocyanine substituted with this compound, has demonstrated significant properties as a photosensitizer. This includes high singlet oxygen quantum yield and appropriate photodegradation quantum yield, making it potentially useful in Type II PDT mechanisms for cancer treatment due to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

2. Antiproliferative and Apoptotic Properties

Derivatives of this compound have been associated with antiproliferative effects against certain cancer cell lines. Studies indicate that hydroxyl-containing analogs of the compound show selectivity towards laryngeal cancer cells, triggering apoptosis and cell cycle arrest at the Sub-G1 phase. This interaction is believed to enhance the bioavailability of drugs in combination therapy, offering a potential pathway for chemotherapy (Haridevamuthu et al., 2023).

Mechanism of Action

Benzo[b]thiophene derivatives have been synthesized using coupling reactions and electrophilic cyclization reactions . Some benzo[b]thiophene derivatives have shown high antibacterial activity against Staphylococcus aureus .

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Future Directions

The future directions for research on this compound could involve exploring its potential applications in various fields, such as pharmaceutical sciences and materials chemistry. Further studies could also focus on developing more efficient synthesis methods for this and similar compounds.